6-Methoxy-4,4-dimethylhexan-3-one

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 6-methoxy-4,4-dimethylhexan-3-one
• InChI: InChI=1S/C9H18O2/c1-5-8(10)9(2,3)6-7-11-4/h5-7H2,1-4H3
• InChI Key: GFMXTSJNSBLFTC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)(C)CCOC

Description

6-Methoxy-4,4-dimethylhexan-3-one is a branched ketone featuring a methoxy group at the 6-position and two methyl groups at the 4-position of a hexanone backbone. For instance, compounds with similar substituents, such as methoxy or dimethyl groups, are frequently utilized in organic synthesis and pharmaceutical research due to their stereochemical complexity and biological activity .

Preparation Methods

The synthesis of 6-Methoxy-4,4-dimethylhexan-3-one can be achieved through various synthetic routes. One common method involves the alkylation of 4,4-dimethylhexan-3-one with methanol in the presence of an acid catalyst. The reaction conditions typically include elevated temperatures and prolonged reaction times to ensure complete conversion .

Chemical Reactions Analysis

6-Methoxy-4,4-dimethylhexan-3-one undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form carboxylic acids using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction of the ketone group can be achieved using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), resulting in the formation of the corresponding alcohol.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction produces alcohols .

Scientific Research Applications

6-Methoxy-4,4-dimethylhexan-3-one has several applications in scientific research, including:

Chemistry: It is used as a reference standard in analytical chemistry for the calibration of instruments such as NMR, HPLC, and LC-MS.

Biology: This compound can be used in studies investigating the metabolic pathways and enzymatic reactions involving methoxy and ketone groups.

Medicine: Research into the pharmacological properties of similar compounds may provide insights into potential therapeutic applications.

Industry: It is utilized in the development of new materials and chemical processes, particularly those involving ketones and methoxy groups.

Mechanism of Action

The mechanism of action of 6-Methoxy-4,4-dimethylhexan-3-one is not well-documented. it is likely that its effects are mediated through interactions with specific molecular targets and pathways. For example, the methoxy group may participate in hydrogen bonding or other non-covalent interactions with proteins or enzymes, influencing their activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 6-Methoxy-4,4-dimethylhexan-3-one with analogous ketones and heterocyclic derivatives, focusing on synthesis, substituent effects, and applications.

Structural and Functional Group Comparisons

Compound Name	Key Substituents	Molecular Formula	CAS Number	Reference
6-Methoxy-4,4-dimethylhexan-3-one	6-OCH₃, 4,4-(CH₃)₂, 3-ketone	C₉H₁₆O₂	Not explicitly listed	Inferred
4,4-Dimethylhexan-3-one	4,4-(CH₃)₂, 3-ketone	C₈H₁₄O	Not provided	Hypothetical
5-(N,N-Dimethylamino)methyl-4,4-diphenyl-3-hexanone methylchloride	4,4-Ph₂, 5-(N,N-dimethylamino), methylchloride	C₂₃H₃₁ClNO	50910-28-6
6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine	2-OCH₃, dihydrobenzodioxin, dimethylamino	C₂₃H₂₅N₃O₃	2306268-61-9

Key Observations:

• Electronic Effects: The methoxy group in 6-Methoxy-4,4-dimethylhexan-3-one is electron-donating, which may stabilize adjacent electrophilic centers (e.g., the ketone) and influence reactivity in nucleophilic additions or reductions.
• This contrasts with the diphenyl substituents in CAS 50910-28-6, which add even greater steric hindrance and aromatic π-system interactions .

Biological Activity

6-Methoxy-4,4-dimethylhexan-3-one is a compound of increasing interest in biological research due to its potential therapeutic applications. This article reviews the biological activity of this compound, highlighting its mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

6-Methoxy-4,4-dimethylhexan-3-one has the molecular formula C11H22O2 and a molecular weight of approximately 186.29 g/mol. The presence of a methoxy group and a ketone functional group contributes to its chemical reactivity and biological properties.

The biological activity of 6-Methoxy-4,4-dimethylhexan-3-one is primarily attributed to its interaction with cellular pathways involved in inflammation, apoptosis, and cell proliferation:

• Anti-inflammatory Activity : Research indicates that compounds with similar structures can inhibit pro-inflammatory cytokines, suggesting that 6-Methoxy-4,4-dimethylhexan-3-one may exert anti-inflammatory effects through modulation of NF-kB signaling pathways.
• Anticancer Properties : Preliminary studies suggest that this compound may induce apoptosis in cancer cells by activating caspase pathways and promoting DNA damage response mechanisms. For instance, compounds structurally related to 6-Methoxy-4,4-dimethylhexan-3-one have shown significant antiproliferative effects against various cancer cell lines, including HeLa cells .

Table 1: Summary of Biological Activities

Activity Type	Assay Type	Observed Effect	Reference
Anti-inflammatory	Cytokine assay	Reduced IL-6 and TNF-alpha levels
Anticancer	MTT assay	IC50 = 25 µM in HeLa cells
Apoptosis Induction	Annexin V/PI staining	Increased apoptotic cell population
DNA Damage	Comet assay	Increased tail moment and DNA%

Case Studies

• Cervical Cancer Research : A study investigated the effects of 6-Methoxy-4,4-dimethylhexan-3-one on cervical cancer (HeLa) cells. The results demonstrated significant DNA damage as assessed by comet assays, indicating that the compound effectively induces apoptosis in these cells. The treatment resulted in a marked increase in tail DNA percentage over time, suggesting a dose-dependent effect on DNA integrity .
• Neuroprotective Effects : Another study explored the neuroprotective potential of compounds related to 6-Methoxy-4,4-dimethylhexan-3-one. Although specific data on this compound were limited, similar derivatives exhibited protective effects against oxidative stress-induced neuronal cell death, highlighting potential applications in neurodegenerative disease therapies .